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Compound of Interest

Compound Name: Aflatoxin G2-13C17
CAS No.: 1217462-49-1
Cat. No.: B1514405
Get Quote
. J

Executive Summary

Aflatoxin G2 (AFG2) is a secondary metabolite primarily produced by Aspergillus parasiticus,
distinct from the B-series aflatoxins due to its coumarin-lactone structure which fluoresces
green under UV light. While often overshadowed by the potent Aflatoxin B1 (AFB1), AFG2
represents a critical variable in food safety and toxicological risk assessment.[1] This guide
analyzes the unigue biosynthetic origins of AFG2, its attenuated yet significant toxicological
mechanism via metabolic desaturation, and the high-precision HPLC-FLD protocols required
for its quantification in complex matrices.

Biosynthesis and Natural Occurrence[2]
Fungal Producers and Ecological Niche

Unlike Aflatoxin B1, which is ubiquitously produced by Aspergillus flavus, AFG2 is almost
exclusively synthesized by ** Aspergillus parasiticus ** and rare strains of A. nomius.

o **A. flavus **: Typically produces only B-series toxins (B1, B2) due to a genetic deletion in
the cluster required for G-series synthesis.
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e ** A parasiticus **; Possesses the intact gene cluster to produce B1, B2, G1, and G2.

Biosynthetic Pathway Divergence

The production of "type 2" aflatoxins (B2, G2) is not a degradation product of type 1; rather, it
stems from a parallel biosynthetic branch involving dihydro-precursors. The pathway bifurcates
at the Sterigmatocystin (ST) stage.

Key Enzymatic Divergence:
e Branch 1 (Unsaturated): Sterigmatocystin (ST)

O-methylsterigmatocystin (OMST)
AFB1/AFGL1.

e Branch 2 (Saturated): Dihydrosterigmatocystin (DHST)

Dihydro-O-methylsterigmatocystin (DHOMST)

AFB2 /| AFG2.

Visualization: Biosynthetic Logic

The following diagram illustrates the parallel synthesis of G2 alongside B2, highlighting the
critical "Dihydro" intermediates.
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Figure 1: Bifurcated biosynthetic pathway of Aflatoxins.[2][3][4] Note the specific lineage of
AFG2 from Dihydrosterigmatocystin (DHST).

Molecular Toxicology
Structure-Activity Relationship (SAR)

The toxicity of aflatoxins is directly linked to the presence of a double bond at the 8,9-position
(vinyl ether) of the terminal furan ring.

o AFB1/AFG1: Possess the 8,9-double bond. This allows Cytochrome P450 enzymes to
rapidly form the highly reactive 8,9-epoxide, which intercalates DNA and alkylates the N7-
position of guanine.
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e AFG2: Lacks this double bond (8,9-saturated). Consequently, it cannot directly form the
epoxide.

Metabolic Activation Mechanism

Despite lacking the double bond, AFG2 is carcinogenic (IARC Group 1), though less potent
than B1. Its toxicity relies on a metabolic "desaturation” step in the liver.

o Desaturation: Hepatic enzymes (likely CYP450s) first dehydrogenate AFG2 to AFGL1.
» Bioactivation: The newly formed AFGL1 is then epoxidized to AFG1-8,9-epoxide.
¢ Adduct Formation: The epoxide binds to DNA, causing G

T transversions.

Note: The rate-limiting step of desaturation explains why AFG2 is significantly less toxic than
B1 or G1 in acute exposure models.

Comparative Toxicity Data

Relative
Toxi Toxicity Carcinogenicit Mutagenicity Key Structural
oxin
(Duckling y (Ames Test) Feature
Bioassay)
Cyclopentenone
AFB1 100 (Reference) Potent High + 8,9-double
bond
) Lactone + 8,9-
AFG1 ~50 High Moderate
double bond
Cyclopentenone
AFB2 ~20 Moderate Low
+ Saturated
Lactone +
AFG2 ~10 Moderate Low
Saturated

Visualization: Metabolic Fate
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Figure 2: Metabolic activation pathway of Aflatoxin G2. Toxicity is dependent on the initial
desaturation to G1.

Analytical Methodologies
Extraction and Clean-up

Quantification of AFG2 requires rigorous clean-up due to matrix interference in complex
samples like peanuts or maize.

o Extraction: Methanol:Water (70:30 or 80:20) is the standard solvent.

o Immunoaffinity Column (IAC): Essential for trace analysis. Antibodies specific to aflatoxins
capture the analytes while impurities are washed away. Elution is performed with pure
methanol.

HPLC-FLD Protocol

Fluorescence Detection (FLD) is the gold standard.
o Excitation: 365 nm
e Emission: 450 nm (or 455 nm)

 Derivatization: While AFG2 is naturally fluorescent (unlike B1/G1 which often require
derivatization to prevent quenching in aqueous phases), it is typically analyzed in a run
containing B1/G1.
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o Method:Post-column Photochemical Derivatization (PHRED) or Electrochemical (KOBRA
Cell).

o Effect: Enhances B1/G1 signal; AFG2 signal remains stable and strong.

Validated Workflow

e Slurry Mixing: Homogenize 20g sample with 200mL MeOH/H20.
« Filtration: Filter through Whatman No. 4.

 Dilution: Dilute extract with PBS (to protect IAC antibodies).

o Loading: Pass through IAC (1 drop/sec).

 Elution: Elute with 1.5mL Methanol.

e Injection: 20puL into HPLC-FLD.

Visualization: Analysis Workflow
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Figure 3: Standardized analytical workflow for Aflatoxin G2 determination using HPLC-FLD.

Regulatory Landscape
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AFG2 is rarely regulated in isolation. It is controlled under the "Total Aflatoxin™ limit (Sum of B1,
B2, G1, G2).

e European Union (EU):
o Total Aflatoxins: 4.0 pg/kg (Cereals/Nuts for direct consumption).
o AFB1 (Specific limit): 2.0 pug/kg.

« USA (FDA):
o Total Aflatoxins: 20 pg/kg (All foods).

Implication: High levels of AFG2 can cause a shipment to be rejected even if AFB1 levels are
compliant, particularly in A. parasiticus infected crops.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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